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Compound of Interest

Compound Name: Benzyl oleate

Cat. No.: B1609250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl oleate (CAS No. 55130-16-0), the ester of benzyl alcohol and oleic acid, is a versatile

compound utilized in various industrial applications, including as a solvent and in the

formulation of pharmaceutical and cosmetic products.[1][2] Its lipophilic nature, owing to the

long oleic acid chain, combined with the aromatic benzyl group, gives it unique properties.[2]

This technical guide provides an in-depth overview of the safety, handling, and disposal of

Benzyl Oleate, with a focus on providing researchers, scientists, and drug development

professionals with the necessary information for its safe and responsible use. Due to a lack of

extensive direct testing data for Benzyl Oleate, this guide also incorporates information from

structurally similar compounds, such as other benzyl esters and fatty acid esters, to provide a

comprehensive safety profile.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of Benzyl Oleate is

fundamental to its safe handling and use.
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Property Value Reference

Molecular Formula C₂₅H₄₀O₂ [1][3]

Molecular Weight 372.58 g/mol [1][3]

CAS Number 55130-16-0 [1][3]

Appearance Colorless to light yellow liquid [4]

Density 0.931 g/cm³ [3]

Boiling Point 464.9 °C at 760 mmHg [3]

Flash Point 106.4 °C [3]

Water Solubility
Low (specific value not

available)
[5]

LogP (Octanol-Water Partition

Coefficient)
7.76730 [3]

Safety and Toxicology
While specific toxicological data for Benzyl Oleate is limited, with many safety data sheets

reporting "no data available," an assessment of its potential hazards can be inferred from its

structure and data on related compounds. The primary metabolic pathway for Benzyl Oleate is

expected to be hydrolysis into benzyl alcohol and oleic acid.[2]

Acute Toxicity
Quantitative acute toxicity data for Benzyl Oleate is not readily available. The following table

presents data for related compounds to provide context.
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Compound Test Species Route LD50 Reference

Benzyl

Oleate
LD50 Rat Oral

No data

available

LD50 Rabbit Dermal
No data

available

Benzyl

Salicylate
LD50 Rat Oral 2230 mg/kg [6]

LD50 Rabbit Dermal 14150 mg/kg [6]

Benzyl

Acetate
LD50 Rat Oral 2490 mg/kg [7]

Benzyl

Benzoate
LD50 Rat Oral

2804 - 3650

mg/kg

LD50 Rabbit Dermal >5000 mg/kg

Skin and Eye Irritation
Specific skin and eye irritation data for Benzyl Oleate are not available. However, information

on related fatty acid esters suggests a low potential for irritation.[8]

Skin Irritation: Expected to be a slight to mild irritant. Prolonged or repeated contact may

cause skin irritation.

Eye Irritation: May cause mild eye irritation. Direct contact with the eyes should be avoided.

Sensitization
There is no data to suggest that Benzyl Oleate is a skin sensitizer.

Experimental Protocols
In the absence of specific studies on Benzyl Oleate, this section outlines the standard OECD

guidelines that would be used to assess its toxicological properties.
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Acute Oral Toxicity (Based on OECD Guideline 420)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.

Test Animals: Typically, rats are used.

Procedure: A single dose of the substance is administered by gavage to a group of fasted

animals.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The LD50 (the dose estimated to cause mortality in 50% of the test animals) is

determined.[9]

Acute Dermal Toxicity (Based on OECD Guideline 402)
This test assesses the potential for a substance to cause toxicity through skin contact.

Test Animals: Rabbits are commonly used.

Procedure: A single dose of the substance is applied to a shaved area of the skin and held in

place with a porous gauze dressing for 24 hours.

Observation: The animals are observed for signs of toxicity and mortality for 14 days.

Endpoint: The dermal LD50 is calculated.[10]

Skin Irritation/Corrosion (Based on OECD Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test Animals: Albino rabbits are the preferred species.

Procedure: A small amount of the test substance is applied to a shaved patch of skin and

covered with a gauze patch for a specified period (typically 4 hours).
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Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specific intervals after patch removal.

Endpoint: The substance is classified based on the severity and reversibility of the skin

reactions.

Eye Irritation/Corrosion (Based on OECD Guideline 405)
This test assesses the potential of a substance to cause eye irritation or damage.

Test Animals: Albino rabbits are typically used.

Procedure: A small amount of the substance is instilled into the conjunctival sac of one eye

of the animal. The other eye serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at

regular intervals.

Endpoint: The substance is classified based on the severity and persistence of the observed

eye lesions.

Handling and Personal Protective Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize exposure and ensure safety when working with Benzyl Oleate.

Engineering Controls
Work in a well-ventilated area. Use of a fume hood is recommended for procedures that may

generate aerosols or vapors.[5]

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.[5]
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Respiratory Protection: If ventilation is inadequate or if there is a risk of inhaling mists or

vapors, use a NIOSH-approved respirator with an appropriate cartridge.

The following diagram illustrates the recommended workflow for safe handling of Benzyl
Oleate.
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Workflow for Safe Handling of Benzyl Oleate

Preparation

Handling

Post-Handling

Assess Risks

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated
Work Area (Fume Hood)

Dispense Benzyl Oleate

Perform Experiment

Avoid Inhalation of Vapors/Mists Avoid Skin and Eye Contact Clean Spills Immediately

Decontaminate Work Surfaces

Dispose of Waste Properly

Remove and Dispose/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Benzyl Oleate in a laboratory setting.
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First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. If irritation persists, seek medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek

medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[5]

Fire and Explosion Hazard
Flammability: Benzyl Oleate is a combustible liquid.

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[5]

Fire Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective clothing.[5]

Hazardous Combustion Products: May produce carbon monoxide and carbon dioxide upon

combustion.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 4.2). Ensure adequate ventilation. Remove all sources of

ignition.[5]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]
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Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable, labeled container for disposal.

Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store away from heat and sources of ignition.

Disposal
Dispose of waste and contaminated materials in accordance with all applicable federal,

state, and local regulations.[10]

Do not dispose of into the environment, drains, or watercourses.

Waste material should be handled by a licensed waste disposal contractor.

Environmental Fate and Ecotoxicology
Specific environmental fate and ecotoxicity data for Benzyl Oleate are limited. The information

below is based on the properties of its hydrolysis products and related compounds.

Environmental Fate
Biodegradation: As a fatty acid ester, Benzyl Oleate is expected to be biodegradable. The

ester bond is susceptible to hydrolysis, breaking down into benzyl alcohol and oleic acid,

both of which are readily biodegradable.[2] Studies on similar compounds like benzyl

benzoate have shown biodegradation by microorganisms.

Bioaccumulation: With a high LogP value, Benzyl Oleate has the potential for

bioaccumulation. However, its expected rapid hydrolysis and biodegradation would likely

mitigate this.
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Mobility in Soil: Due to its low water solubility, significant leaching into the soil is not

expected. It is likely to bind to soil organic matter.

The primary environmental fate pathway for Benzyl Oleate is hydrolysis, as depicted in the

following diagram.

Hydrolysis of Benzyl Oleate

Benzyl Oleate
(C₂₅H₄₀O₂)

Hydrolysis
(e.g., by esterases)

Water
(H₂O)

Benzyl Alcohol
(C₇H₈O)

Oleic Acid
(C₁₈H₃₄O₂)

Click to download full resolution via product page

Caption: The hydrolysis of Benzyl Oleate into Benzyl Alcohol and Oleic Acid.

Ecotoxicity
Quantitative ecotoxicity data for Benzyl Oleate is largely unavailable. The table below provides

data for related compounds.
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Compound Species Test Endpoint
Value
(mg/L)

Reference

Benzyl

Oleate
Fish 96h LC50 -

No data

available

Daphnia

magna
48h EC50 -

No data

available

Algae 72h EC50 -
No data

available

Benzyl

Benzoate

Brachydanio

rerio (Zebra

fish)

96h LC50 Mortality 2.32 [3]

Benzyl

Alcohol

Pimephales

promelas

(Fathead

minnow)

96h LC50 Mortality 460

Daphnia

magna
48h EC50

Immobilizatio

n
230

Oleic Acid

Selenastrum

capricornutu

m (Green

algae)

72h IC50
Growth

Inhibition
0.47

Conclusion
Benzyl Oleate is a combustible liquid with a low potential for acute toxicity, skin, and eye

irritation based on the available data for structurally related compounds. The primary safety

concerns are associated with direct contact and inhalation of mists or vapors. Adherence to

standard laboratory safety practices, including the use of appropriate personal protective

equipment and working in a well-ventilated area, is essential for its safe handling. While

specific environmental fate and ecotoxicity data are lacking, its expected hydrolysis to

biodegradable products suggests a lower environmental persistence. However, due to its

potential for aquatic toxicity, as inferred from related compounds, release into the environment
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should be avoided. All handling, storage, and disposal should be conducted in compliance with

institutional and regulatory guidelines. Further research to generate specific toxicological and

environmental data for Benzyl Oleate is recommended to provide a more complete safety

profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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